Cas no 1342289-11-5 (2-(3-Aminopyridin-4-yl)-1lambda6,2-thiazolidine-1,1-dione)

• Product Name: 2-(3-Aminopyridin-4-yl)-1lambda6,2-thiazolidine-1,1-dione
• CAS No: 1342289-11-5
• MF: C₈H₁₁N₃O₂S
• MW: 213.256839990616
• CID: 5697874
• PubChem ID: 63061752
• Update Time: 2025-08-03

2-(3-Aminopyridin-4-yl)-1lambda6,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• Z1080529776
• CS-0224104
• 2-(3-Aminopyridin-4-yl)isothiazolidine 1,1-dioxide
• 2-(3-Aminopyridin-4-yl)-1lambda6,2-thiazolidine-1,1-dione
• 1342289-11-5
• AKOS012361542
• EN300-1178031
• 3-Pyridinamine, 4-(1,1-dioxido-2-isothiazolidinyl)-

• Inchi： 1S/C8H11N3O2S/c9-7-6-10-3-2-8(7)11-4-1-5-14(11,12)13/h2-3,6H,1,4-5,9H2
• InChI Key： PJGYNFPTJSQXFJ-UHFFFAOYSA-N
• SMILES： S1(CCCN1C1C=CN=CC=1N)(=O)=O

Computed Properties

• Exact Mass: 213.05719778g/mol
• Monoisotopic Mass: 213.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.460±0.06 g/cm3(Predicted)
• Boiling Point: 437.1±55.0 °C(Predicted)
• pka: 5.21±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-(3-Aminopyridin-4-yl)-1lambda6,2-thiazolidine-1,1-dione

Introduction to 2-(3-Aminopyridin-4-yl)-1λ6,2-thiazolidine-1,1-dione (CAS No. 1342289-11-5)

The compound 2-(3-Aminopyridin-4-yl)-1λ6,2-thiazolidine-1,1-dione, identified by its CAS number 1342289-11-5, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound combines the structural features of a thiazolidine ring with an aminopyridine moiety, making it a versatile scaffold for the development of novel therapeutic agents. Its unique chemical properties and biological activities have garnered considerable attention from researchers exploring innovative drug design strategies.

Thiazolidine derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of an aminopyridine group into the thiazolidine core enhances the compound's pharmacological potential by improving its binding affinity to biological targets. Specifically, the 3-amino group of the pyridine ring serves as a critical pharmacophore, enabling interactions with various enzymes and receptors involved in disease pathways.

Recent studies have highlighted the importance of 2-(3-Aminopyridin-4-yl)-1λ6,2-thiazolidine-1,1-dione in the development of targeted therapies. For instance, research has demonstrated its efficacy in inhibiting kinases associated with cancer progression. The thiazolidine-1,1-dione moiety contributes to the compound's stability and bioavailability, while the pyridine ring enhances solubility and cell membrane permeability. These properties make it an attractive candidate for further exploration in preclinical and clinical studies.

The compound's structural design aligns with current trends in drug discovery, emphasizing modular frameworks that can be easily modified to optimize pharmacokinetic and pharmacodynamic profiles. The aminopyridine unit is particularly noteworthy, as it has been extensively studied for its role in modulating neurotransmitter systems. This suggests potential applications not only in oncology but also in neurodegenerative diseases and central nervous system disorders.

In vitro and in vivo studies have begun to unravel the mechanisms by which 2-(3-Aminopyridin-4-yl)-1λ6,2-thiazolidine-1,1-dione exerts its therapeutic effects. Preliminary findings indicate that it may interfere with signaling pathways involving protein-protein interactions critical for tumor growth and survival. The compound's ability to disrupt these pathways without significant off-target effects is a key advantage that distinguishes it from existing treatments.

The synthesis of this compound involves sophisticated organic chemistry techniques that ensure high purity and yield. The reaction pathway typically involves condensation reactions between appropriately substituted precursors under controlled conditions. Advances in synthetic methodologies have enabled the efficient production of complex heterocycles like this one, facilitating their use in large-scale drug development programs.

From a medicinal chemistry perspective, 2-(3-Aminopyridin-4-yl)-1λ6,2-thiazolidine-1,1-dione exemplifies how structural innovation can lead to novel therapeutic entities. Its combination of known pharmacophores with novel scaffolds provides a rich foundation for further chemical optimization. Researchers are exploring derivatives of this compound to enhance its potency, selectivity, and metabolic stability.

The potential applications of this compound extend beyond oncology. Its interaction with biological targets suggests utility in managing inflammatory diseases and infections as well. The pyridine-amino group is particularly interesting because it can be modified to improve binding affinity or alter metabolic clearance rates. Such flexibility is essential for developing drugs that meet stringent regulatory requirements.

As computational chemistry tools become more advanced, virtual screening methods are being employed to identify promising analogs of 2-(3-Aminopyridin-4-yl)-1λ6,2-thiazolidine-1,1-dione. These approaches allow researchers to predict biological activity with greater accuracy before synthesizing new compounds. This high-throughput screening capability accelerates drug discovery pipelines and reduces costs associated with traditional trial-and-error methods.

The future prospects for this compound are promising. Ongoing research aims to elucidate its mechanism of action at a molecular level and assess its potential for clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield new insights into its therapeutic applications.

In conclusion,2-(3-Aminopyridin-4-yl)-1λ6,2-thiazolidine-1,1-dione (CAS No. 1342289-11-5) represents a significant contribution to medicinal chemistry due to its unique structural features and biological activities. Its potential as a lead compound for drug development underscores the importance of innovative approaches in addressing unmet medical needs.